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Compound of Interest

Compound Name: Diethyl 2-hydroxypentanedioate

Cat. No.: B008374 Get Quote

An In-depth Technical Guide to the Safe Handling of Diethyl 2-hydroxypentanedioate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl 2-hydroxypentanedioate (CAS No. 69134-53-8), also known as Diethyl 2-

hydroxyglutarate, is a versatile diester utilized as an intermediate and building block in organic

synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1][2] Its

molecular structure, featuring both hydroxyl and diethyl ester functional groups, dictates its

reactivity and potential applications.[1] As with any reactive chemical intermediate, a thorough

understanding of its properties and associated hazards is paramount for ensuring the safety of

laboratory personnel and the integrity of research outcomes. This guide provides a

comprehensive overview of the safety and handling protocols for Diethyl 2-
hydroxypentanedioate, grounded in established safety principles and available data.

Chemical and Physical Properties
A foundational element of safe handling is a clear understanding of the substance's physical

and chemical characteristics. These properties influence storage conditions, appropriate

personal protective equipment (PPE), and emergency response strategies. Diethyl 2-
hydroxypentanedioate is typically a colorless to light brown liquid with a characteristic

caramellic odor.[1][3][4]
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Table 1: Physical and Chemical Properties of Diethyl 2-hydroxypentanedioate

Property Value Source(s)

CAS Number 69134-53-8 [5]

Molecular Formula C₉H₁₆O₅ [5]

Molecular Weight 204.22 g/mol [5]

Appearance
Colorless to pale yellow/light

brown liquid/oil
[1][3]

Odor
Pleasant, cotton candy,

caramellic
[3][4]

Boiling Point
128-130 °C @ 5 Torr; 137 °C

@ 3 Torr
[3]

Solubility
Soluble in organic solvents;

limited solubility in water
[1][4]

Storage Temperature
2-8°C, sealed in a dry

environment
[3]

The recommended storage temperature of 2-8°C is crucial for maintaining the compound's

stability and purity over time, preventing potential degradation that could alter its reactivity or

produce unknown byproducts.[3]

Hazard Identification and Toxicological Profile
The available safety data for Diethyl 2-hydroxypentanedioate presents some inconsistencies,

underscoring the importance of a cautious and conservative approach to handling. A leading

chemical supplier, Sigma-Aldrich, classifies the compound with a GHS07 pictogram and a

"Warning" signal word. The primary hazard identified is H302: Harmful if swallowed.

Conversely, other databases may not list a GHS classification.[4] In situations with conflicting or

incomplete data, the principle of precaution dictates that the most protective classification

should be adopted. Therefore, all handling procedures should be based on the assumption that

the compound is harmful if ingested and may present other hazards typical of organic esters,
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such as irritation. For analogous compounds like Diethyl 3-oxopentanedioate, hazards include

skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[6] While not

confirmed for Diethyl 2-hydroxypentanedioate, these represent plausible risks that must be

mitigated through proper exposure controls.

Table 2: GHS Hazard Classification and Precautionary Statements

Category Code
Hazard
Statement

Precautionary
Statements
(Examples)

Source(s)

Acute Toxicity

(Oral)
H302

Harmful if

swallowed.

P264: Wash

hands thoroughly

after

handling.P270:

Do not eat, drink

or smoke when

using this

product.P301+P

312: IF

SWALLOWED:

Call a POISON

CENTER or

doctor if you feel

unwell.P330:

Rinse mouth.

[6]

Pictogram &

Signal Word

GHS07

(Exclamation

Mark)Warning

A comprehensive toxicological profile for Diethyl 2-hydroxypentanedioate is not readily

available in the public literature.[4] However, the H302 classification indicates that oral

exposure is a primary concern. The metabolic fate and potential long-term effects have not

been fully elucidated. Therefore, minimizing all routes of exposure—inhalation, dermal, and

ingestion—is the core principle of safe handling.
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Exposure Control and Personal Protective
Equipment (PPE)
Controlling exposure is a systematic process that should not rely solely on PPE. The

"Hierarchy of Controls" is a fundamental concept in chemical safety that prioritizes the most

effective measures.

Elimination
(Not Feasible - Compound is Required)

Substitution
(Use a less hazardous alternative if possible)

Most Effective

Engineering Controls
(e.g., Fume Hood, Glove Box)

Administrative Controls
(e.g., SOPs, Training, Labeling)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of Controls, prioritizing engineering and administrative measures over PPE.

Engineering Controls
The primary method for controlling exposure to Diethyl 2-hydroxypentanedioate vapors or

aerosols is through engineering controls.

Chemical Fume Hood: All manipulations of the neat compound, including weighing,

transferring, and preparing solutions, must be conducted in a properly functioning chemical

fume hood. This is the most critical step to prevent inhalation exposure.[6]
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Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions.

Administrative Controls
Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

experiments involving this compound.

Training: All personnel must be trained on the specific hazards and handling procedures for

this chemical before beginning work.

Designated Areas: Clearly designate specific areas within the lab for working with this

compound to prevent cross-contamination.

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be used in conjunction with the controls mentioned

above. The appropriate level of PPE is determined by the potential for exposure. For routine

lab operations, this corresponds to EPA Level D or C protection.[7]

Eye and Face Protection: Chemical safety goggles are mandatory. If there is a splash

hazard, a face shield should be worn in addition to goggles.[6]

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile). Inspect gloves for any signs of

degradation or puncture before use and change them frequently, especially if contact

occurs.

Lab Coat: A standard laboratory coat should be worn, fully buttoned, to protect street

clothes and skin. For larger quantities or tasks with a higher splash risk, a chemically

resistant apron may be necessary.

Respiratory Protection: Not typically required when work is performed within a certified

chemical fume hood. If engineering controls are not available or are insufficient, a respirator

appropriate for organic vapors must be selected and used in accordance with a formal

respiratory protection program.
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Safe Handling and Storage Protocols
Adherence to methodical protocols is essential for minimizing risk during routine laboratory

work and long-term storage.

Protocol for Routine Laboratory Handling
Pre-Experiment Checklist:

Confirm the chemical fume hood is operational (check airflow monitor).

Assemble all necessary equipment and reagents.

Don all required PPE (goggles, gloves, lab coat).

Aliquotting and Transfer:

Perform all transfers within the fume hood.

Use appropriate tools (e.g., pipettes, syringes) to minimize the risk of spills.

Keep the primary container sealed when not in use.

Post-Handling:

Wipe down the work surface in the fume hood with an appropriate solvent.

Properly seal and store the chemical in its designated refrigerated location (2-8°C).[3]

Remove gloves using the proper technique to avoid skin contamination and dispose of

them in the designated solid chemical waste stream.

Wash hands thoroughly with soap and water after exiting the laboratory.[6]

Storage Protocol
Container: Store in the original, tightly sealed container.[8]
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Location: Store in a designated, properly ventilated cold storage unit (refrigerator or cold

room) at 2-8°C.[3]

Incompatibilities: Segregate from strong acids, strong bases, and strong oxidizing/reducing

agents to prevent hazardous reactions.[6]

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

appropriate hazard warnings.

Emergency Procedures
Preparedness is key to effectively managing any chemical incident. All personnel should be

familiar with the location and use of emergency equipment, including safety showers, eyewash

stations, and fire extinguishers.

First Aid Measures
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[8]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops

or persists.[8][9]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[8][9]

Ingestion:Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give

anything by mouth to an unconscious person. Call a Poison Control Center or seek

immediate medical attention.[8]

Accidental Release Measures (Spill Response)
The response to a spill depends on its size and location. The following decision tree outlines

the general procedure for a small-scale laboratory spill.
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Spill Occurs

Assess Spill Size & Risk
Is it small and containable?

Evacuate Area
Alert Supervisor

Call Emergency Response

No

Contain Spill
(Use absorbent pads/sand)

Yes

Absorb Material
(Work from outside in)

Collect Waste
(Use non-sparking tools)

Decontaminate Area
(Wipe with appropriate solvent)

Package & Label Waste
Dispose via EH&S

Spill Managed

Click to download full resolution via product page

Caption: Decision workflow for responding to a laboratory chemical spill.
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Protocol for a Small Spill (<100 mL) inside a Fume Hood:

Alert: Alert nearby personnel.

Contain: Ensure the spill is contained within the fume hood.

Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a

commercial sorbent pad).

Collect: Carefully scoop the absorbed material into a designated, sealable waste container.

Decontaminate: Wipe the spill area clean with a cloth dampened with a suitable solvent (e.g.,

ethanol), followed by soap and water. Place all cleaning materials into the waste container.

Dispose: Seal and label the waste container and arrange for disposal through your

institution's Environmental Health & Safety (EH&S) department.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8][10]

Unsuitable Media: Avoid using a direct, high-pressure water stream, as it may scatter the

burning liquid and spread the fire.[10]

Specific Hazards: Combustion may produce toxic fumes, including carbon monoxide and

carbon dioxide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Conclusion
Diethyl 2-hydroxypentanedioate is a valuable reagent in modern chemical synthesis. While it

presents moderate hazards, particularly the risk of harm if swallowed, these risks can be

effectively managed through a disciplined and informed approach to safety. By implementing

robust engineering controls, adhering to established handling protocols, and utilizing

appropriate personal protective equipment, researchers can work with this compound safely
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and effectively. The causality is clear: understanding the specific hazards informs the

necessary controls, which in turn ensures a safe laboratory environment for the advancement

of science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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